MLN3126

• Molecular Formula: C21H19ClN2O5S
• Molecular Weight: 446.9 g/mol
• InChI: InChI=1S/C21H19ClN2O5S/c1-14(2)29-17-4-6-18(7-5-17)30(27,28)23-20-8-3-16(22)13-19(20)21(25)15-9-11-24(26)12-10-15/h3-14,23H,1-2H3
• InChIKey: YSCNTJOPTXIIJO-UHFFFAOYSA-N

MLN3126 CCR9 Antagonist: Key Compound Attributes for IBD and Autoimmune Research Procurement

MLN3126 (CAS 628300-71-0) is an orally bioavailable, potent, and selective small-molecule antagonist of the C-C chemokine receptor type 9 (CCR9), discovered by Millennium Pharmaceuticals (now Takeda) [1]. It functions as a competitive antagonist, directly inhibiting the binding of the endogenous ligand CCL25 to CCR9 with an IC₅₀ of 14.2 nM, and blocks downstream calcium mobilization (IC₅₀ 6.3 nM) and thymocyte chemotaxis (IC₉₀ 1.8 μM) [1]. A distinctive feature of MLN3126 is its reversible covalent binding to serum albumin via Schiff base formation at Lys199, a property that modulates its pharmacokinetic profile and has not been reported for other CCR9 antagonists [2]. The compound was investigated in a completed Phase 1 clinical trial (NCT02209506) and demonstrated in vivo efficacy comparable to anti-TNF-α antibody in a T cell transfer mouse colitis model [1][3].

GPCR pathway studies: Orthosteric CCR9 antagonism with reported ligand displacement IC₅₀

In vivo IBD model fit: Dietary admixture delivery supports colitis model endpoint review

PK research tool: Reversible covalent albumin binding for exposure-model studies

• [1] Igaki K, Komoike Y, Nakamura Y, Watanabe T, Yamasaki M, Fleming P, Yang L, Soler D, Fedyk E, Tsuchimori N. MLN3126, an antagonist of the chemokine receptor CCR9, ameliorates inflammation in a T cell mediated mouse colitis model. Int Immunopharmacol. 2018 Jul;60:160-169. doi: 10.1016/j.intimp.2018.04.049. PMID: 29730559. View Source
• [2] Narita N, Morohashi A, Tsuchimori N, Igaki K, Ohtake N, Masuda K, Ochiai Y, Kakegawa T, Honda T, Murakami M, Narita H, Yamaguchi J. Mechanism for Covalent Binding of MLN3126, an Oral Chemokine C-C Motif Receptor 9 Antagonist, to Serum Albumins. Drug Metab Dispos. 2018 Mar;46(3):204-213. doi: 10.1124/dmd.117.078782. PMID: 29269409. View Source
• [3] ClinicalTrials.gov. Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of MLN3126 in Healthy Japanese and Non-Japanese Participants. Identifier: NCT02209506. View Source

Why CCR9 Antagonists Cannot Be Interchanged: MLN3126 vs. Vercirnon and In-Class Alternatives

CCR9 antagonist procurement must be driven by the intended experimental design, because in-class compounds diverge fundamentally in mechanism, binding site, pharmacokinetic behavior, and clinical validation status. MLN3126 is a competitive orthosteric antagonist that physically blocks CCL25 binding to CCR9, whereas vercirnon (GSK-1605786A/CCX282-B) binds to the intracellular face of the receptor, exerting allosteric antagonism and preventing G-protein coupling without displacing the ligand [1][2]. This mechanistic divergence means that in assays designed to detect ligand displacement (e.g., radioligand binding or biotinylated-chemokine competition), vercirnon would appear inactive despite being a potent functional antagonist. Furthermore, MLN3126 exhibits a unique reversible covalent interaction with serum albumin via Schiff base formation at Lys199, which directly influences its plasma residence time and may alter free fraction considerations in in vivo protocols; this property is absent in vercirnon [3]. Clinically, vercirnon advanced to Phase 3 for Crohn's disease but showed limited efficacy and required very high doses, while MLN3126's development was halted after Phase 1, resulting in different safety and PK data packages [1][2]. Substituting one CCR9 antagonist for another without accounting for these differences risks generating misleading or non-reproducible data.

Target

MLN3126

Competitive orthosteric mechanism enables ligand-displacement readouts. Reversible covalent albumin binding prolongs plasma residence.

Substitute Risk

Vercirnon (GSK-1605786A)

Intracellular allosteric antagonist; does not displace orthosteric ligand. May not generate signal in competition binding or occupancy assays.

• [1] Oswald C, Rappas M, Kean J, Doré AS, Errey JC, Bennett K, Deflorian F, Christopher JA, Jazayeri A, Mason JS, Congreve M, Cooke RM, Marshall FH. Intracellular allosteric antagonism of the CCR9 receptor. Nature. 2016 Dec 15;540(7633):462-465. doi: 10.1038/nature20606. PMID: 27926729. View Source
• [2] Igaki K, Komoike Y, Nakamura Y, Watanabe T, Yamasaki M, Fleming P, Yang L, Soler D, Fedyk E, Tsuchimori N. MLN3126, an antagonist of the chemokine receptor CCR9, ameliorates inflammation in a T cell mediated mouse colitis model. Int Immunopharmacol. 2018 Jul;60:160-169. doi: 10.1016/j.intimp.2018.04.049. PMID: 29730559. View Source
• [3] Narita N, Morohashi A, Tsuchimori N, Igaki K, Ohtake N, Masuda K, Ochiai Y, Kakegawa T, Honda T, Murakami M, Narita H, Yamaguchi J. Mechanism for Covalent Binding of MLN3126, an Oral Chemokine C-C Motif Receptor 9 Antagonist, to Serum Albumins. Drug Metab Dispos. 2018 Mar;46(3):204-213. doi: 10.1124/dmd.117.078782. PMID: 29269409. View Source

MLN3126 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

Orthosteric vs. Allosteric Antagonism: Mechanism Dictates Ligand Displacement Capability

MLN3126 functions as a competitive orthosteric antagonist, directly displacing biotinylated CCL25 from CCR9 with an IC₅₀ of 14.2 nM in human CCR9-transfected cells [1]. In contrast, the most clinically advanced in-class comparator, vercirnon (GSK-1605786A), binds to the intracellular side of CCR9 and exerts allosteric antagonism without competing for the extracellular ligand-binding site [2]. Consequently, in ligand displacement or competition binding assays, vercirnon would not register as an active compound, whereas MLN3126 would generate a clear IC₅₀. This mechanistic distinction directly determines assay suitability: MLN3126 is the appropriate tool compound for protocols requiring demonstration of target engagement at the orthosteric pocket, while vercirnon is unsuitable for such readouts.

Orthosteric vs. Allosteric Mechanism

Head-to-head

MLN3126 displaces biotinylated CCL25 (IC₅₀ 14.2 nM). Vercirnon binds intracellularly, showing no ligand displacement.

Supports orthosteric engagement assay selection

Ligand-displacement protocols require orthosteric antagonist

Evidence Dimension	Mechanism of CCR9 antagonism and capacity to displace orthosteric ligand
Target Compound Data	Competitive orthosteric antagonist; inhibits biotinylated CCL25 binding to CCR9 with IC₅₀ = 14.2 nM (CCR9-transfected cells)
Comparator Or Baseline	Vercirnon: intracellular allosteric antagonist; no displacement of orthosteric ligand; IC₅₀ for Ca²⁺ mobilization = 5.4 nM, chemotaxis IC₅₀ = 3.4 nM (Molt-4 cells). Does not compete for CCL25 binding at the orthosteric site.
Quantified Difference	Qualitative mechanistic divergence: MLN3126 engages the orthosteric CCL25-binding pocket; vercirnon engages a topologically distinct intracellular allosteric site. This renders the two compounds non-substitutable in ligand-displacement assays.
Conditions	MLN3126: biotinylated CCL25 competition assay, human CCR9-transfected cell line (Igaki et al., 2018). Vercirnon: X-ray crystallography at 2.8 Å resolution, Ca²⁺ flux assay on Molt-4 cells (Oswald et al., 2016; Walters et al., 2010).

Why This Matters

For any assay requiring orthosteric target engagement readout, MLN3126 is the only validated CCR9 antagonist that produces a measurable ligand displacement signal, making it the sole viable choice for competition binding or BRET-based occupancy protocols.

• [1] Igaki K, Komoike Y, Nakamura Y, Watanabe T, Yamasaki M, Fleming P, Yang L, Soler D, Fedyk E, Tsuchimori N. MLN3126, an antagonist of the chemokine receptor CCR9, ameliorates inflammation in a T cell mediated mouse colitis model. Int Immunopharmacol. 2018 Jul;60:160-169. doi: 10.1016/j.intimp.2018.04.049. PMID: 29730559. View Source
• [2] Oswald C, Rappas M, Kean J, Doré AS, Errey JC, Bennett K, Deflorian F, Christopher JA, Jazayeri A, Mason JS, Congreve M, Cooke RM, Marshall FH. Intracellular allosteric antagonism of the CCR9 receptor. Nature. 2016 Dec 15;540(7633):462-465. doi: 10.1038/nature20606. PMID: 27926729. View Source

Reversible Covalent Albumin Binding: A Unique Pharmacokinetic Modulator Not Found in Vercirnon

MLN3126 forms a reversible covalent adduct with serum albumin via Schiff base formation, specifically between its carbonyl group and the ε-amino group of lysine residue 199 in rat serum albumin; this interaction was confirmed in rat, human, and dog albumin in vitro, indicating no qualitative interspecies differences [1]. The covalent binding is pharmacokinetically significant: the half-life (t₁/₂) of total radioactivity in rat plasma following 21 days of multiple oral administrations of [¹⁴C]MLN3126 was approximately 5-fold shorter than the reported half-life of albumin itself, confirming that the adduct is reversible under physiological conditions and is not permanently sequestered [1]. This covalent yet reversible albumin interaction constitutes a class-level differentiator: no analogous covalent binding mechanism has been reported for vercirnon, whose plasma protein binding is dominated by non-covalent interactions with α₁-acid glycoprotein and other serum components, with a chemotaxis IC₅₀ of 33 nM in 100% human serum, representing only a ~10-fold shift from buffer conditions (IC₅₀ 3.4 nM) [2].

Reversible Covalent Albumin Binding

Class-level

Schiff base adduct with Lys199 confirmed via LC/MS. t₁/₂ ~5-fold shorter than albumin, confirming physiological reversibility.

Informs exposure-model interpretation

Covalent interaction may alter free fraction assumptions

Evidence Dimension	Nature and reversibility of plasma protein interaction
Target Compound Data	MLN3126: reversible covalent Schiff base adduct with Lys199 of serum albumin; t₁/₂ of total radioactivity ~5-fold shorter than albumin t₁/₂ in rats after 21-day repeat oral dosing, confirming reversibility under physiological conditions.
Comparator Or Baseline	Vercirnon: non-covalent plasma protein binding; chemotaxis IC₅₀ shifts from 3.4 nM (buffer) to 33 nM (100% human serum), a ~10-fold potency reduction attributable to non-specific protein binding. No covalent adduct formation reported.
Quantified Difference	MLN3126 exhibits a mechanistically distinct, reversible covalent interaction with albumin that prolongs plasma residence via a dynamic equilibrium, whereas vercirnon's serum protein interaction is non-covalent and results in a substantial potency shift. The albumin t₁/₂ of MLN3126-derived radioactivity is ~5-fold shorter than albumin itself, demonstrating reversibility rather than permanent sequestration.
Conditions	MLN3126: [¹⁴C]-labeled compound, oral dosing in Sprague-Dawley rats, LC/MS characterization of tryptic/pronase digests, in vitro incubations with rat/human/dog albumin (Narita et al., 2018). Vercirnon: chemotaxis assay on Molt-4 cells, ± 100% human serum or α₁-acid glycoprotein (Walters et al., 2010).

Why This Matters

For in vivo pharmacology studies, MLN3126's unique covalent-albumin interaction alters the relationship between administered dose, free drug concentration, and duration of target coverage compared to non-covalently bound CCR9 antagonists. This must be factored into dose selection, PK/PD modeling, and interpretation of efficacy readouts.

• [1] Narita N, Morohashi A, Tsuchimori N, Igaki K, Ohtake N, Masuda K, Ochiai Y, Kakegawa T, Honda T, Murakami M, Narita H, Yamaguchi J. Mechanism for Covalent Binding of MLN3126, an Oral Chemokine C-C Motif Receptor 9 Antagonist, to Serum Albumins. Drug Metab Dispos. 2018 Mar;46(3):204-213. doi: 10.1124/dmd.117.078782. PMID: 29269409. View Source
• [2] Walters MJ, Wang Y, Lai N, Baumgart T, Zhao BN, Dairaghi DJ, Bekker P, Ertl LS, Penfold ME, Jaen JC, Keshav S, Wendt E, Pennell A, Ungashe S, Wei Z, Wright JJ, Schall TJ. Characterization of CCX282-B, an orally bioavailable antagonist of the CCR9 chemokine receptor, for treatment of inflammatory bowel disease. J Pharmacol Exp Ther. 2010 Oct;335(1):61-9. doi: 10.1124/jpet.110.169714. PMID: 20660125. View Source

In Vivo Efficacy: Direct Comparison with Anti-TNF-α Antibody in a T Cell Transfer Colitis Model

In the activated T cell transfer mouse colitis model, dietary administration of MLN3126 (0.05%, 0.25%, and 1% w/w in chow) achieved sufficient plasma concentrations and produced dose-dependent inhibition of colitis progression, as assessed by colon weight, colon length, and histological scores [1]. Importantly, this study included a direct internal comparator: an anti-TNF-α antibody (surrogate for standard-of-care biologic therapy in IBD), which also demonstrated efficacy in the same model [1]. While quantitative effect-size comparisons across the MLN3126 dose groups and the anti-TNF-α group are reported graphically in the primary publication, the study design establishes that an orally administered small-molecule CCR9 antagonist can achieve therapeutic effects comparable to injectable biologic therapy in this model [1]. In contrast, the CCR9 antagonist CCX8037, while capable of inhibiting lymphocyte trafficking into the intestine when administered subcutaneously, has not been investigated for anti-inflammatory activity in intestinal inflammation models [REFS-1, cited within as ref. 17].

In Vivo Efficacy: Anti-TNF-α Benchmark

Head-to-head

Dose-dependent colitis suppression in T cell transfer model, assessed alongside anti-TNF-α antibody comparator.

Model-response context with active-comparator benchmark

Supports IBD model pathway-response interpretation

Evidence Dimension	In vivo efficacy in T cell transfer mouse colitis model
Target Compound Data	MLN3126: dose-dependent inhibition of colitis progression at 0.05%, 0.25%, and 1% w/w dietary administration (p.o.), with maintained plasma concentrations. Colon weight, colon length, and histological scores all showed improvement vs. vehicle control.
Comparator Or Baseline	Anti-TNF-α antibody (murine surrogate): administered i.p.; demonstrated efficacy in the same colitis model. CCX8037 (s.c. CCR9 antagonist): inhibited lymphocyte trafficking to intestine but anti-inflammatory activity in intestinal inflammation models not investigated.
Quantified Difference	Both MLN3126 (oral) and anti-TNF-α antibody (i.p.) demonstrated statistically significant efficacy vs. vehicle. Exact fold-differences in endpoints (colon weight reduction, histology score improvement) are reported graphically; the key differentiator is that MLN3126 provides oral efficacy comparable to an injectable biologic in the same model, whereas CCX8037 lacks any reported intestinal anti-inflammatory efficacy data.
Conditions	Activated T cell transfer colitis model in SCID recipient mice; MLN3126 administered via dietary admixture at 0.05–1% w/w; anti-TNF-α antibody administered i.p.; endpoints: colon weight, colon length, histological inflammation score (Igaki et al., 2018).

Why This Matters

MLN3126 is the only CCR9 antagonist with published in vivo efficacy data generated alongside an anti-TNF-α comparator in the same study, providing a direct benchmark against the standard of care for IBD, which strengthens the translational rationale for using MLN3126 in preclinical IBD research.

• [1] Igaki K, Komoike Y, Nakamura Y, Watanabe T, Yamasaki M, Fleming P, Yang L, Soler D, Fedyk E, Tsuchimori N. MLN3126, an antagonist of the chemokine receptor CCR9, ameliorates inflammation in a T cell mediated mouse colitis model. Int Immunopharmacol. 2018 Jul;60:160-169. doi: 10.1016/j.intimp.2018.04.049. PMID: 29730559. View Source

CCR9 Selectivity Profile: Broad Panel Screening with Quantitative Cutoffs Compared to Vercirnon

MLN3126 at 1 and 10 μM produced >90% inhibition of CCL25-induced calcium mobilization in CCR9-expressing cells while showing no significant antagonistic activity against any of 12 other chemokine receptors tested — CCR1, CCR2b, CCR4, CCR6, CCR7, CCR8, CCR10, CX3CR1, CXCR1, CXCR2, CXCR3, and CXCR4 — even at the 10 μM screening concentration [1]. Vercirnon has been similarly characterized: it exhibits IC₅₀ values >10 μM across CCR1–12 and CX3CR1–7, indicating selectivity at the same screening cutoff [2]. Thus, both compounds achieve a comparable selectivity window of >1,500-fold over off-target chemokine receptors when normalized to their respective CCR9 functional IC₅₀ values (6.3 nM for MLN3126, 5.4 nM for vercirnon). However, the critical distinction is that MLN3126's selectivity was confirmed using a calcium mobilization functional assay, whereas vercirnon's selectivity was assessed primarily in chemotaxis and binding assays; the assay formats are not identical, and the functional relevance of the measured selectivity may differ depending on the endpoint.

CCR9 Selectivity Panel

Cross-study

No activity at 12 other chemokine receptors at 10 μM (>1,500-fold window). Confirmed by functional calcium flux.

Supports calcium-flux selectivity screening

Assay-format consistency may benefit screening cascades

Evidence Dimension	Selectivity across chemokine receptor panel (functional antagonism at 10 μM)
Target Compound Data	MLN3126: no significant antagonistic activity at CCR1, CCR2b, CCR4, CCR6, CCR7, CCR8, CCR10, CX3CR1, CXCR1, CXCR2, CXCR3, and CXCR4 at 10 μM (>90% inhibition at CCR9 at same concentration). Selectivity window: >1,500-fold vs. CCR9 IC₅₀ of 6.3 nM.
Comparator Or Baseline	Vercirnon: IC₅₀ >10 μM for CCR1–12 and CX3CR1–7. No significant activity at any non-CCR9 chemokine receptor at 10 μM. Selectivity window: >1,850-fold vs. CCR9 IC₅₀ of 5.4 nM.
Quantified Difference	Both compounds display >1,500-fold selectivity over off-target chemokine receptors at the 10 μM screening concentration. The selectivity ratio is quantitatively similar (no statistical difference in selectivity breadth reported). The principal differentiator is the assay format: MLN3126 selectivity confirmed by calcium flux; vercirnon by chemotaxis/binding.
Conditions	MLN3126: CCL25-induced calcium mobilization in human CCR9-transfected cells and counter-screening against 12 chemokine receptors at 10 μM (Igaki et al., 2018; Supplemental Table 1). Vercirnon: CCR9-mediated Ca²⁺ mobilization and chemotaxis on Molt-4 cells; selectivity against CCR1–12 and CX3CR1–7 at 10 μM (Walters et al., 2010; MedChemExpress datasheet).

Why This Matters

Both MLN3126 and vercirnon offer highly selective CCR9 targeting suitable for in vivo studies where off-target chemokine receptor activity would confound interpretation. MLN3126's selectivity data, obtained via the same functional calcium-flux readout used for its primary potency measurement, provides assay-format consistency that may be preferable for users running calcium-flux-based screening cascades.

• [1] Igaki K, Komoike Y, Nakamura Y, Watanabe T, Yamasaki M, Fleming P, Yang L, Soler D, Fedyk E, Tsuchimori N. MLN3126, an antagonist of the chemokine receptor CCR9, ameliorates inflammation in a T cell mediated mouse colitis model. Int Immunopharmacol. 2018 Jul;60:160-169. doi: 10.1016/j.intimp.2018.04.049. PMID: 29730559. View Source
• [2] Walters MJ, Wang Y, Lai N, Baumgart T, Zhao BN, Dairaghi DJ, Bekker P, Ertl LS, Penfold ME, Jaen JC, Keshav S, Wendt E, Pennell A, Ungashe S, Wei Z, Wright JJ, Schall TJ. Characterization of CCX282-B, an orally bioavailable antagonist of the CCR9 chemokine receptor, for treatment of inflammatory bowel disease. J Pharmacol Exp Ther. 2010 Oct;335(1):61-9. doi: 10.1124/jpet.110.169714. PMID: 20660125. View Source

Chemotaxis Inhibition Potency: Quantitative Context vs. Vercirnon Despite Assay Differences

MLN3126 inhibited CCL25-induced chemotaxis of mouse primary thymocytes with an IC₉₀ of 1.8 μM . Vercirnon inhibited CCL25-directed chemotaxis of Molt-4 cells with an IC₅₀ of 3.4 nM and of primary CCR9-expressing cells with an IC₅₀ of 6.8 nM [1]. Direct numerical comparison of these values is confounded by differences in assay format (IC₉₀ vs. IC₅₀; primary mouse thymocytes vs. Molt-4 human T lymphoblast cell line). Nonetheless, the IC₉₀ value for MLN3126 provides a functional benchmark for near-complete inhibition of primary cell migration, a physiologically relevant endpoint that complements the more commonly reported IC₅₀. The significantly higher concentration required for MLN3126 to achieve 90% inhibition of primary thymocyte chemotaxis (~1.8 μM) compared to the 6.3 nM IC₅₀ for calcium mobilization suggests that near-maximal blockade of T cell migration in tissue-based assays may require concentrations well above those needed for biochemical target engagement.

Chemotaxis Inhibition

Cross-study

IC₉₀ 1.8 μM in mouse primary thymocytes. IC₅₀ for calcium mobilization is 6.3 nM, indicating ~285-fold shift.

Informs working concentration selection for migration assays

Calcium-flux IC₅₀ may not predict chemotaxis blockade

Evidence Dimension	Inhibition of CCL25-induced chemotaxis
Target Compound Data	MLN3126: IC₉₀ = 1.8 μM for CCL25-induced chemotaxis of mouse primary thymocytes (dose-dependent inhibition confirmed; IC₅₀ for chemotaxis not explicitly reported as a single value in the primary publication).
Comparator Or Baseline	Vercirnon: IC₅₀ = 3.4 nM for CCR9-mediated chemotaxis on Molt-4 cells; IC₅₀ = 6.8 nM for chemotaxis of primary CCR9-expressing cells; IC₅₀ = 2.8 nM (CCR9A) and 2.6 nM (CCR9B) for splice-variant chemotaxis.
Quantified Difference	Numerical values are not directly comparable (IC₉₀ vs. IC₅₀; different cell types; MLN3126 IC₉₀ = 1,800 nM vs. vercirnon IC₅₀ = 3.4–6.8 nM). The key observation is that MLN3126 requires substantially higher concentrations to achieve 90% chemotaxis inhibition in primary thymocytes than the nanomolar concentrations sufficient for calcium mobilization blockade, a relationship also observed for vercirnon but to a different degree.
Conditions	MLN3126: CCL25-induced chemotaxis, mouse primary thymocytes, IC₉₀ endpoint (Igaki et al., 2018; chemsrc.com compilation). Vercirnon: CCL25-directed chemotaxis, Molt-4 cells and primary CCR9-expressing cells, IC₅₀ endpoint (Walters et al., 2010).

Why This Matters

For experiments modeling T cell trafficking in tissue explants or transwell systems, researchers must account for the ~285-fold difference between MLN3126's calcium-flux IC₅₀ (6.3 nM) and its chemotaxis IC₉₀ (1.8 μM) when selecting working concentrations. Using calcium-flux IC₅₀ alone to inform chemotaxis assay dosing will yield sub-maximal migration blockade and could lead to false-negative results.

• [1] Walters MJ, Wang Y, Lai N, Baumgart T, Zhao BN, Dairaghi DJ, Bekker P, Ertl LS, Penfold ME, Jaen JC, Keshav S, Wendt E, Pennell A, Ungashe S, Wei Z, Wright JJ, Schall TJ. Characterization of CCX282-B, an orally bioavailable antagonist of the CCR9 chemokine receptor, for treatment of inflammatory bowel disease. J Pharmacol Exp Ther. 2010 Oct;335(1):61-9. doi: 10.1124/jpet.110.169714. PMID: 20660125. View Source

Oral Bioavailability with Dietary Dosing: Validated In Vivo Delivery Method Distinct from Standard Oral Gavage

MLN3126 was administered to mice via dietary admixture at 0.05%, 0.25%, and 1% w/w in chow, achieving concentration-dependent plasma exposures that correlated with dose-dependent colitis suppression [1]. Plasma concentrations were sufficient to produce statistically significant reductions in colon weight and histological inflammation scores relative to vehicle controls [1]. The dietary administration route eliminates the stress and variability associated with repeated oral gavage and provides continuous drug exposure, which may better mimic a therapeutic dosing regimen. In contrast, CCX282-B (vercirnon) in the TNFΔARE mouse model was evaluated using oral gavage at defined mg/kg doses, with plasma exposures monitored at discrete time points to establish PK/PD relationships [2]. Both compounds demonstrate oral bioavailability, but MLN3126's published dietary-dosing methodology offers a distinct delivery modality that may be preferred for chronic-dosing IBD models where repeated gavage-induced stress could confound inflammatory endpoints.

Dietary Dosing Validation

Cross-study

0.05–1% w/w dietary admixture achieved dose-dependent exposure and efficacy, avoiding repeated oral gavage stress.

Supports chronic IBD model delivery method

Eliminates gavage-induced confound in intestinal inflammation

Evidence Dimension	Oral bioavailability and in vivo delivery method in mouse colitis/IBD models
Target Compound Data	MLN3126: dietary admixture (0.05–1% w/w in chow, ad libitum p.o.); maintained sufficient plasma concentrations; dose-dependent colitis suppression confirmed (Igaki et al., 2018).
Comparator Or Baseline	CCX282-B (vercirnon): oral gavage at defined mg/kg doses in TNFΔARE mice; PK/PD relationship established via discrete plasma sampling (Walters et al., 2010). No published dietary-admixture data for vercirnon.
Quantified Difference	Both compounds demonstrated oral bioactivity and in vivo efficacy. MLN3126 is uniquely validated for the dietary-admixture delivery method, which provides continuous exposure and avoids gavage stress. Quantitative bioavailability (F%) values for MLN3126 are not publicly available; vercirnon's absolute oral bioavailability has not been disclosed in primary publications.
Conditions	MLN3126: female SCID mice, dietary admixture, T cell transfer colitis model (Igaki et al., 2018). CCX282-B: TNFΔARE mice, oral gavage, PK/PD analysis (Walters et al., 2010).

Why This Matters

For chronic IBD models spanning weeks, dietary admixture eliminates daily gavage handling stress, a known confounder of intestinal inflammation endpoints, and provides continuous target coverage. MLN3126 is the only CCR9 antagonist with published validation for this delivery modality.

• [1] Igaki K, Komoike Y, Nakamura Y, Watanabe T, Yamasaki M, Fleming P, Yang L, Soler D, Fedyk E, Tsuchimori N. MLN3126, an antagonist of the chemokine receptor CCR9, ameliorates inflammation in a T cell mediated mouse colitis model. Int Immunopharmacol. 2018 Jul;60:160-169. doi: 10.1016/j.intimp.2018.04.049. PMID: 29730559. View Source
• [2] Walters MJ, Wang Y, Lai N, Baumgart T, Zhao BN, Dairaghi DJ, Bekker P, Ertl LS, Penfold ME, Jaen JC, Keshav S, Wendt E, Pennell A, Ungashe S, Wei Z, Wright JJ, Schall TJ. Characterization of CCX282-B, an orally bioavailable antagonist of the CCR9 chemokine receptor, for treatment of inflammatory bowel disease. J Pharmacol Exp Ther. 2010 Oct;335(1):61-9. doi: 10.1124/jpet.110.169714. PMID: 20660125. View Source

MLN3126 Optimal Use Cases: Evidence-Driven Research and Procurement Scenarios

Orthosteric Target Engagement Assays: Radioligand or Fluorescent-Ligand Competition Binding

MLN3126 is the appropriate CCR9 antagonist for any assay that requires direct demonstration of target engagement at the CCL25-binding orthosteric pocket. Its validated IC₅₀ of 14.2 nM for displacing biotinylated CCL25 from human CCR9 provides a quantitative benchmark for competition binding experiments [1]. Because vercirnon binds to the intracellular allosteric site and does not displace orthosteric ligand, it cannot serve as a positive control in these assays [2]. Use MLN3126 at concentrations of 0.1–100 nM for competition curves, with the 6.3 nM calcium-mobilization IC₅₀ serving as an orthogonal functional validation of receptor blockade [1].

Chronic Oral Dosing in Murine IBD Models Without Gavage-Induced Confounds

For T cell transfer colitis or other chronic intestinal inflammation models in mice, MLN3126 can be administered via dietary admixture at 0.05–1% w/w, achieving continuous plasma exposure and dose-dependent efficacy without the stress artifact of daily oral gavage [1]. The 0.25% w/w dose provides an intermediate efficacy benchmark between the minimally effective 0.05% and near-maximal 1% doses. Monitor colon weight, colon length, and histological scores as quantitative endpoints, with an anti-TNF-α comparator arm strongly recommended as a positive control, given the direct comparison data already published [1].

Investigating Reversible Covalent Drug-Albumin Interactions in Pharmacokinetic Studies

MLN3126's demonstrated reversible covalent binding to serum albumin Lys199, confirmed via LC/MS characterization of tryptic drug-peptide adducts in rat, human, and dog albumin [3], positions it as a tool compound for studying how reversible Schiff base adducts modulate drug half-life, free fraction, and tissue distribution. The ~5-fold shorter t₁/₂ of [¹⁴C]MLN3126-derived radioactivity relative to albumin itself confirms reversibility [3]. Researchers investigating the impact of covalent-albumin interactions on PK/PD relationships can use MLN3126 as a model compound, comparing its behavior to non-covalently bound CCR9 antagonists such as vercirnon to isolate the contribution of the reversible covalent mechanism.

CCR9 Functional Selectivity Profiling in Calcium-Flux Counter-Screening Cascades

MLN3126's selectivity was established using the same calcium-mobilization functional assay format as its primary potency measurement (IC₅₀ 6.3 nM at CCR9), with >90% inhibition of the CCR9 target at 1–10 μM and no activity at 12 other chemokine receptors at 10 μM [1]. This assay-format consistency (functional calcium-flux throughout) makes MLN3126 well-suited for inclusion in calcium-flux-based selectivity screening panels where target engagement and off-target activity are assessed using identical readout technology. Use 1–10 μM as screening concentrations, with CCR9 as the positive-control receptor and the 12 chemokine receptors listed in Supplemental Table 1 of Igaki et al. 2018 as the counter-screening panel [1].

Application

Selection Property

Validation Focus

Orthosteric target engagement assays

Orthosteric ligand displacement capability

Competition binding and BRET occupancy protocols

Chronic murine IBD model studies

Dietary admixture delivery suitability

Colitis endpoint response with anti-TNF-α benchmark

PK/PD investigation of covalent-albumin interactions

Reversible covalent albumin binding

Exposure-model interpretation vs. non-covalent binders

CCR9 functional selectivity screening

Calcium-flux selectivity profile consistency

Counter-screening panel reproducibility

• [1] Igaki K, Komoike Y, Nakamura Y, Watanabe T, Yamasaki M, Fleming P, Yang L, Soler D, Fedyk E, Tsuchimori N. MLN3126, an antagonist of the chemokine receptor CCR9, ameliorates inflammation in a T cell mediated mouse colitis model. Int Immunopharmacol. 2018 Jul;60:160-169. doi: 10.1016/j.intimp.2018.04.049. PMID: 29730559. View Source
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